Cas no 1214375-59-3 ((2'-Fluoro-3-(trifluoromethyl)biphenyl-2-yl)methanamine)

• Product Name: (2'-Fluoro-3-(trifluoromethyl)biphenyl-2-yl)methanamine
• CAS No: 1214375-59-3
• MF: C₁₄H₁₁F₄N
• MW: 269.237457513809
• CID: 4992005
• Update Time: 2025-07-18

(2'-Fluoro-3-(trifluoromethyl)biphenyl-2-yl)methanamine Chemical and Physical Properties

Names and Identifiers

• (2'-Fluoro-3-(trifluoromethyl)biphenyl-2-yl)methanamine

• Inchi： 1S/C14H11F4N/c15-13-7-2-1-4-10(13)9-5-3-6-12(11(9)8-19)14(16,17)18/h1-7H,8,19H2
• InChI Key： BTZWWKNCQKTKFQ-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CC(C2C=CC=CC=2F)=C1CN)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 292
• XLogP3: 3.4
• Topological Polar Surface Area: 26

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on (2'-Fluoro-3-(trifluoromethyl)biphenyl-2-yl)methanamine

Introduction to (2'-Fluoro-3-(trifluoromethyl)biphenyl-2-yl)methanamine and Its Significance in Modern Chemical Research

(2'-Fluoro-3-(trifluoromethyl)biphenyl-2-yl)methanamine, with the CAS number 1214375-59-3, is a compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, featuring a biphenyl core with specific fluorine and trifluoromethyl substitutions, exhibits unique chemical properties that make it a valuable candidate for various applications, particularly in the development of novel pharmaceuticals and agrochemicals.

The structural features of (2'-Fluoro-3-(trifluoromethyl)biphenyl-2-yl)methanamine contribute to its remarkable reactivity and stability. The presence of a fluoro group at the 2'-position and a trifluoromethyl group at the 3-position introduces electron-withdrawing effects that can influence the electronic properties of the molecule. These effects are crucial in determining its interaction with biological targets, making it an attractive scaffold for drug design.

In recent years, there has been a growing interest in fluorinated aromatic compounds due to their enhanced metabolic stability and improved binding affinity to biological receptors. The fluorine atom, being highly electronegative, can modulate the electronic distribution within the molecule, leading to more potent and selective interactions. This property has been leveraged in the development of antiviral, anticancer, and anti-inflammatory agents.

The synthesis of (2'-Fluoro-3-(trifluoromethyl)biphenyl-2-yl)methanamine involves sophisticated organic transformations that highlight the ingenuity of modern synthetic chemistry. Key steps include cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, which are essential for constructing the biphenyl core. Additionally, protecting group strategies are often employed to ensure regioselective functionalization at the desired positions.

One of the most compelling aspects of this compound is its potential application in medicinal chemistry. The biphenyl moiety is a well-documented pharmacophore found in numerous bioactive molecules. By introducing fluorine and trifluoromethyl groups, researchers can fine-tune the pharmacokinetic and pharmacodynamic properties of potential drug candidates. For instance, these modifications can enhance lipophilicity, improve oral bioavailability, and increase resistance to enzymatic degradation.

Recent studies have demonstrated the efficacy of fluorinated biphenyl derivatives in treating various diseases. For example, compounds with similar structural motifs have shown promise in preclinical trials for their ability to inhibit specific enzymes involved in cancer progression. The mechanism of action often involves disruption of key signaling pathways that are aberrantly activated in tumor cells.

The agrochemical sector has also benefited from the use of fluorinated aromatic compounds. These molecules often exhibit improved pest resistance and environmental stability, making them effective in crop protection formulations. The trifluoromethyl group, in particular, is known to enhance the bioactivity of agrochemicals by increasing their metabolic stability.

In conclusion, (2'-Fluoro-3-(trifluoromethyl)biphenyl-2-yl)methanamine represents a significant advancement in synthetic chemistry and pharmaceutical research. Its unique structural features and versatile applications make it a promising candidate for further exploration. As our understanding of molecular interactions continues to evolve, compounds like this will play an increasingly important role in developing innovative solutions for global health and agricultural challenges.